Cas no 51301-87-2 (4-butoxy-3-methoxybenzaldehyde)

• Product Name: 4-butoxy-3-methoxybenzaldehyde
• CAS No: 51301-87-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD01157219
• CID: 377223
• PubChem ID: 2063822
• Update Time: 2025-10-05

4-butoxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-butoxy-3-methoxy-
• 4-Butoxy-3-methoxybenzaldehyde
• 4-BUTOXY-3-METHOXY-BENZALDEHYDE
• 3-methoxy-4-n-butoxy-benzaldehyde
• 4-butyloxy-3-methoxybenzaldehyde
• 4-n-butoxy-3-methoxybenzaldehyde
• vanillin butyl ether
• VS-04164
• 51301-87-2
• BB 0243266
• EN300-04093
• ST005664
• Vanillin, butyl ether
• A828523
• SCHEMBL686103
• CS-0196244
• FT-0639984
• E89549
• Z56860231
• MFCD01157219
• DTXSID10366361
• AKOS000201791
• 3-methoxy-4-butoxybenzaldehyde
• ALBB-001139
• DB-051939
• BBL014079
• STK347114
• 4-butoxy-3-methoxybenzaldehyde

• MDL： MFCD01157219
• Inchi： 1S/C12H16O3/c1-3-4-7-15-11-6-5-10(9-13)8-12(11)14-2/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： VDQRSBASPLRAOM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCCC

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.68660

4-butoxy-3-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-butoxy-3-methoxybenzaldehyde

Comprehensive Overview of 4-butoxy-3-methoxybenzaldehyde (CAS No. 51301-87-2): Properties, Applications, and Industry Insights

4-butoxy-3-methoxybenzaldehyde (CAS No. 51301-87-2) is a specialized organic compound widely recognized for its aromatic aldehyde structure. This compound, featuring both butoxy and methoxy functional groups, plays a pivotal role in fragrance synthesis, pharmaceutical intermediates, and specialty chemical formulations. Its molecular formula, C₁₂H₁₆O₃, and unique structural properties make it a subject of interest for researchers and industrial applications alike.

The demand for 4-butoxy-3-methoxybenzaldehyde has surged due to its versatility in creating vanillin derivatives and flavor enhancers. With growing consumer interest in natural-like fragrances and sustainable ingredients, this compound is often explored as a synthetic alternative to plant-derived aldehydes. Its compatibility with green chemistry principles further aligns with modern industry trends, addressing queries like "eco-friendly fragrance chemicals" or "synthetic benzaldehyde applications."

From a chemical perspective, 51301-87-2 exhibits a boiling point of approximately 300°C and a molecular weight of 208.25 g/mol. These properties make it suitable for high-temperature processes in perfumery and cosmetic formulations. Recent studies highlight its potential in antimicrobial coatings, responding to the rising search for "functional aldehyde compounds" in material science.

In the pharmaceutical sector, 4-butoxy-3-methoxybenzaldehyde serves as a precursor for drug intermediates, particularly in developing non-steroidal anti-inflammatory analogs. This aligns with frequent searches such as "benzaldehyde derivatives in medicine" or "CAS 51301-87-2 uses." Its low toxicity profile, as documented in regulatory databases, ensures compliance with global safety standards like REACH and FDA guidelines.

Manufacturers of 4-butoxy-3-methoxybenzaldehyde emphasize its stability under controlled storage conditions (recommended at 2–8°C in amber glass). Quality benchmarks often reference HPLC purity (>98%), a key parameter for buyers searching "high-purity benzaldehyde suppliers." The compound’s synthesis typically involves Williamson etherification of vanillin derivatives, a process frequently discussed in organic chemistry forums.

Emerging applications include its use in liquid crystal materials and electronic displays, capitalizing on its planar aromatic structure. This innovation addresses trending queries like "aldehyde compounds in nanotechnology" while demonstrating the compound’s cross-industry relevance. Analytical techniques such as GC-MS and NMR are standard for verifying its identity, as referenced in peer-reviewed journals.

Market analysts project growth for 51301-87-2 due to expanding flavor and fragrance sectors in Asia-Pacific regions. Regulatory-compliant documentation, including SDS and COA, remains critical for exporters, reflecting searches for "CAS 51301-87-2 certification." Sustainable production methods, such as catalytic oxidation of lignin-derived phenols, are gaining traction among environmentally conscious buyers.

For researchers, 4-butoxy-3-methoxybenzaldehyde offers a model compound for studying electrophilic substitution reactions. Educational content around "benzaldehyde reactivity" frequently features this derivative, underscoring its academic value. Collaborative studies with universities continue to explore novel derivatives for biodegradable polymers.

In summary, 4-butoxy-3-methoxybenzaldehyde (CAS No. 51301-87-2) bridges multiple scientific disciplines with its adaptable chemistry. Whether addressing industrial scalability challenges or answering niche questions like "solubility of methoxybenzaldehydes," this compound remains a cornerstone in advanced organic synthesis. Future developments may focus on enantioselective synthesis routes to meet evolving industry demands.